Cas no 2411268-45-4 (N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide)

• Product Name: N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide
• CAS No: 2411268-45-4
• MF: C₁₅H₁₈FNO₃
• MW: 279.3067278862
• CID: 5937886
• PubChem ID: 154880138
• Update Time: 2025-06-13

N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411268-45-4
• Z3687603719
• EN300-7535575
• N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide

• Inchi： 1S/C15H18FNO3/c16-12-3-1-11(2-4-12)9-17(15(18)14-10-20-14)13-5-7-19-8-6-13/h1-4,13-14H,5-10H2
• InChI Key： CQWRTVHAXQCGBN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN(C(C1CO1)=O)C1CCOCC1

Computed Properties

• Exact Mass: 279.12707160g/mol
• Monoisotopic Mass: 279.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.1Ų

Additional information on N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide

Comprehensive Analysis of N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide (CAS No. 2411268-45-4)

N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide (CAS No. 2411268-45-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluorophenyl moiety with an oxirane (epoxide) ring and a tetrahydropyran (oxan-4-yl) group, making it a versatile intermediate for drug discovery. Its CAS number 2411268-45-4 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

Recent studies highlight the compound’s potential as a bioactive scaffold, particularly in targeting enzymes like kinases or proteases. Researchers are exploring its structure-activity relationship (SAR) to optimize selectivity and potency. The 4-fluorobenzyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in CNS drug development. Meanwhile, the oxirane-2-carboxamide moiety offers reactivity for covalent bonding, a strategy popularized by FDA-approved covalent inhibitors like osimertinib.

Synthetic routes to CAS 2411268-45-4 often involve epoxide ring-opening reactions or Ugi-type multicomponent couplings. Green chemistry approaches, such as solvent-free catalysis, align with industry trends toward sustainability—a frequent search keyword in AI-driven literature analysis. Analytical characterization typically employs LC-MS and NMR, with the fluorine-19 NMR signal serving as a distinctive marker.

Beyond pharmaceuticals, this compound’s agrochemical applications are under investigation. Its oxirane group may act as a precursor for plant growth regulators or eco-friendly pesticides, addressing the surge in searches for "sustainable crop protection". Patent databases show growing IP activity around similar fluorinated carboxamides, indicating commercial potential.

Handling N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide requires standard laboratory precautions. While not classified as hazardous, its epoxide functionality warrants careful storage under inert conditions to prevent polymerization—a detail often queried in chemical safety forums. Computational studies (e.g., DFT calculations) predict its metabolic pathways, a feature valued in ADMET prediction software comparisons.

The compound’s chiral center at the oxirane carbon also makes it relevant to asymmetric synthesis discussions. Enantioselective resolutions using chiral HPLC or enzymatic methods are active research areas, coinciding with rising Google Trends for "chiral drug synthesis". Its IUPAC name complexity exemplifies the need for cheminformatics tools in modern literature searches.

In conclusion, CAS 2411268-45-4 represents a compelling case study in structure-based drug design. Its dual hydrogen-bond acceptor/donor profile and conformational rigidity cater to current interests in fragment-based screening and cryo-EM compatible ligands. As proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation therapies dominate PubMed searches, derivatives of this scaffold may emerge as valuable warheads or linkers.